N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-ethylpiperazin-1-yl)acetamide

• Molecular Formula: C18H26N4OS
• Molecular Weight: 346.5 g/mol
• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-ethylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C18H26N4OS/c1-2-21-8-10-22(11-9-21)13-17(23)20-18-15(12-19)14-6-4-3-5-7-16(14)24-18/h2-11,13H2,1H3,(H,20,23)
• InChI Key: HOKDXDLSPXLYQB-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)CC(=O)NC2=C(C3=C(S2)CCCCC3)C#N

Description

N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-ethylpiperazin-1-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-ethylpiperazin-1-yl)acetamide is not fully understood. However, it has been found to interact with various targets in the body such as ion channels, receptors, and enzymes. It has been shown to modulate the activity of certain receptors in the brain, leading to its neuroprotective effects. In cancer cells, it has been found to inhibit the activity of certain enzymes involved in cell growth and proliferation.
Biochemical and Physiological Effects:
N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-ethylpiperazin-1-yl)acetamide has been found to have various biochemical and physiological effects. In animal studies, it has been shown to improve cognitive function and memory, reduce inflammation, and protect against oxidative stress. In cancer cells, it has been found to induce cell death and inhibit tumor growth. In bacterial and fungal cells, it has been shown to disrupt cell membrane integrity and inhibit cell growth.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-ethylpiperazin-1-yl)acetamide in lab experiments is its potential therapeutic applications in various fields of research. However, one limitation is its limited availability and high cost, which may hinder its widespread use in research.

Future Directions

There are several future directions for research on N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-ethylpiperazin-1-yl)acetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential therapeutic applications in other fields of research such as immunology and cardiovascular diseases. Additionally, research could focus on developing more efficient and cost-effective synthesis methods to increase its availability for research purposes.
Conclusion:
N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-ethylpiperazin-1-yl)acetamide is a chemical compound that has shown potential therapeutic applications in various fields of research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been discussed. There are several future directions for research on this compound, which may lead to the development of new therapies and treatments for various diseases.

Synthesis Methods

The synthesis of N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-ethylpiperazin-1-yl)acetamide involves the reaction of 3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-2-carboxylic acid with 1-(4-ethylpiperazin-1-yl)ethanone in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is purified by column chromatography to obtain the desired compound.

Scientific Research Applications

N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-2-(4-ethylpiperazin-1-yl)acetamide has been studied for its potential therapeutic applications in various fields of research including neuroscience, cancer, and infectious diseases. In neuroscience, it has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, it has been shown to have anti-tumor activity and may be a potential candidate for cancer therapy. In infectious diseases, it has been studied for its antibacterial and antifungal properties.